Cas no 6279-10-3 (2-[(4-bromophenyl)methyl]-6-methylphenol)

2-[(4-bromophenyl)methyl]-6-methylphenol structure
6279-10-3 structure
Product Name:2-[(4-bromophenyl)methyl]-6-methylphenol
CAS No:6279-10-3
MF:C14H13BrO
MW:277.156423330307
CID:957906
PubChem ID:223492
Update Time:2025-04-19

2-[(4-bromophenyl)methyl]-6-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-bromophenyl)methyl]-6-methylphenol
    • AC1Q264P; AC1L5CLN; AR-1C7555; 2-(4-Brom-benzyl)-6-methyl-phenol; CTK5B6050; NSC11173; 2-(4-bromobenzyl)-6-methylphenol; 2-(4-bromo-benzyl)-6-methyl-phenol; AG-J-49056;
    • 6279-10-3
    • NSC11173
    • NSC-11173
    • 2-(4-bromobenzyl)-6-methylphenol
    • DTXSID50279062
    • Inchi: 1S/C14H13BrO/c1-10-3-2-4-12(14(10)16)9-11-5-7-13(15)8-6-11/h2-8,16H,9H2,1H3
    • InChI Key: AWUYVNNTUPZTBB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC1C=CC=C(C)C=1O

Computed Properties

  • Exact Mass: 276.01499
  • Monoisotopic Mass: 276.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 4.05390
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